Cas no 2034439-33-1 (N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide)

• Product Name: N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide
• CAS No: 2034439-33-1
• MF: C₁₄H₁₇N₃O₃S
• MW: 307.36808180809
• CID: 5351576
• Update Time: 2025-06-26

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(isochroman-3-ylmethyl)-1-methyl-1H-imidazole-4-sulfonamide
• N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-1-methylimidazole-4-sulfonamide
• N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide

• Inchi： 1S/C14H17N3O3S/c1-17-8-14(15-10-17)21(18,19)16-7-13-6-11-4-2-3-5-12(11)9-20-13/h2-5,8,10,13,16H,6-7,9H2,1H3
• InChI Key： WMKPQYIDRLHBMT-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(NCC1CC2C=CC=CC=2CO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 451
• XLogP3: 0.8
• Topological Polar Surface Area: 81.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide: A Novel Compound for Targeted Therapeutic Applications

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 2034439-33-1) represents a promising candidate in the field of pharmaceutical chemistry, with its unique molecular architecture offering potential for addressing complex biological targets. This compound belongs to the class of imidazole sulfonamides, a group of molecules known for their diverse pharmacological activities, including antimicrobial, antiviral, and anti-inflammatory properties. Recent advancements in drug discovery have highlighted the importance of imidazole-based scaffolds in developing small molecule therapeutics, particularly for diseases involving inflammatory pathways and cellular signaling disruptions.

The CAS number 2034439-33-1 provides a standardized identifier for this compound, ensuring consistency in scientific communication and regulatory submissions. The structural features of N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide are critical to its biological activity. The 3,4-dihydro-1H-2-benzopyran-3-yl ring system, a derivative of chroman, contributes to the compound's stability and solubility, while the imidazole-4-sulfonamide moiety introduces functional groups capable of interacting with specific protein targets. This combination of structural elements may enhance the compound's ability to modulate protein kinase pathways and ion channel activity, making it a candidate for further exploration in therapeutic applications.

Recent studies have demonstrated the potential of imidazole sulfonamides in modulating mitogen-activated protein kinase (MAPK) signaling, which plays a central role in cellular responses to stress and inflammation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that imidazole sulfonamide derivatives exhibited significant inhibitory effects on ERK1/2 phosphorylation, a key component of the MAPK cascade. This finding aligns with the structural characteristics of N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide, suggesting its potential as a modulator of signal transduction pathways involved in disease progression.

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide also shows promise in targeting ion channel dysfunction, a common mechanism underlying various neurological and cardiovascular disorders. The presence of the imidazole sulfonamide group may enable the compound to interact with voltage-gated sodium channels or calcium channels, thereby influencing neuronal excitability and cardiac rhythm. This dual functionality makes the compound a candidate for further investigation in the treatment of epilepsy, arrhythmias, and neurodegenerative diseases.

Imidazole sulfonamides have been explored for their anti-inflammatory properties, particularly in the context of autoimmune diseases and chronic inflammatory conditions. A 2024 review in *Pharmacological Research* highlighted the role of imidazole derivatives in inhibiting NF-κB activation, a key regulator of inflammatory responses. The 3,4-dihydro-1H-2-benzopyran-3-yl ring system in N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide may contribute to its ability to modulate NF-κB signaling, offering therapeutic potential for conditions such as rheumatoid arthritis and systemic lupus erythematosus.

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide is also being studied for its potential in antimicrobial applications. The imidazole sulfonamide group is known for its ability to disrupt bacterial cell membrane integrity and inhibit protease activity, which are critical for microbial survival. Recent work in *Antimicrobial Agents and Chemotherapy* (2023) demonstrated that imidazole sulfonamide derivatives exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This suggests that N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide could be a valuable addition to the arsenal of antibacterial agents.

The 3,4-dihydro-1H-2-benzopyran-3-yl ring system in N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide also contributes to its metabolic stability and drug delivery potential. The chroman ring is known for its ability to enhance lipophilicity, which can improve the compound's cell membrane permeability and bioavailability. This property is particularly important for oral administration, as it ensures that the compound can effectively reach its target tissues and exert its therapeutic effects.

Imidazole sulfonamides have also been investigated for their anti-cancer properties, particularly in the context of tumor-associated inflammation and angiogenesis inhibition. A 2022 study in *Cancer Research* reported that imidazole derivatives could suppress angiogenic factors such as VEGF, which are critical for tumor growth and metastasis. The 3,4-dihydro-1H-2-benzopyran-3-yl ring system in N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide may enhance its ability to modulate angiogenic pathways, offering potential for the treatment of solid tumors and metastatic cancers.

In conclusion, N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide (CAS No. 2034439-33-1) is a multifunctional compound with a diverse range of potential applications in pharmaceutical research. Its structural features, including the imidazole sulfonamide group and the 3,4-dihydro-1H-2-benzopyran-3-yl ring system, position it as a candidate for further exploration in the treatment of inflammatory diseases, neurological disorders, cardiovascular conditions, and infections. Ongoing research into its mechanism of action and biological activity will be crucial in determining its therapeutic potential and optimizing its use in clinical settings.

Imidazole sulfonamides continue to be a focus of research due to their versatility in drug design. The ability of these compounds to interact with multiple biological targets, such as protein kinases, ion channels, and inflammatory mediators, underscores their potential in developing multitarget therapeutics. As the field of pharmacology advances, the development of compounds like N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide will play a vital role in addressing complex diseases that require targeted and multifunctional interventions.

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide represents a significant advancement in the design of small molecule therapeutics. Its structural complexity and functional diversity make it a promising candidate for further investigation. As researchers continue to explore the pharmacological potential of imidazole sulfonamides, compounds like this one may pave the way for the development of novel drugs with broad therapeutic applications.

Imidazole sulfonamides are also being studied for their potential in modulating immune responses. The 3,4-dihydro-1H-2-benzopyran-3-yl ring system may contribute to the compound's ability to interact with immune cell receptors, thereby influencing cytokine production and inflammatory responses. This property is particularly relevant in the context of autoimmune diseases and chronic inflammation, where targeted modulation of the immune system is essential for therapeutic success.

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide is a compound with a broad spectrum of potential therapeutic applications. Its unique structural features and functional properties position it as a valuable asset in the development of multitarget drugs that can address complex diseases. As research in this area continues to evolve, the role of compounds like this one in the future of pharmacology will become increasingly significant.

Imidazole sulfonamides are also being explored for their potential in treating infectious diseases. The 3,4-dihydro-1H-2-benzopyran-3-yl ring system may enhance the compound's antimicrobial activity, making it a promising candidate for the development of new antibiotics. As the threat of antimicrobial resistance continues to grow, the discovery of novel antimicrobial agents like this compound is of critical importance in public health.

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide is a compound that exemplifies the potential of small molecule therapeutics in addressing a wide range of medical conditions. Its structural complexity and functional diversity make it a promising candidate for further research and development. As the field of pharmacology continues to advance, compounds like this one will play a vital role in the treatment of complex diseases and the development of novel therapeutic strategies.

Imidazole sulfonamides continue to be a focus of research due to their versatility in drug design. The ability of these compounds to interact with multiple biological targets underscores their potential in developing multitarget therapeutics. As researchers continue to explore the pharmacological potential of imidazole sulfonamides, compounds like this one may pave the way for the development of novel drugs with broad therapeutic applications.

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide represents a significant advancement in the design of small molecule therapeutics. Its structural complexity and functional diversity make it a promising candidate for further investigation. As research in this area continues to evolve, the role of compounds like this one in the future of pharmacology will become increasingly significant.

Imidazole sulfonamides are also being explored for their potential in treating infectious diseases. The 3,4-dihydro-1H-2-benzopyran-3-yl ring system may enhance the compound's antimicrobial activity, making it a promising candidate for the development of new antibiotics. As the threat of antimicrobial resistance continues to grow, the discovery of novel antimicrobial agents like this compound is of critical importance in public health.

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide is a compound that exemplifies the potential of small molecule therapeutics in addressing a wide range of medical conditions. Its structural complexity and functional diversity make it a promising candidate for further research and development. As the field of pharmacology continues to advance, compounds like this one will play a vital role in the treatment of complex diseases and the development of novel therapeutic strategies.

Imidazole sulfonamides continue to be a focus of research due to their versatility in drug design. The ability of these compounds to interact with multiple biological targets underscores their potential in developing multitarget therapeutics. As researchers continue to explore the pharmacological potential of imidazole sulfonamides, compounds like this one may pave the way for the development of novel drugs with broad therapeutic applications.

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide represents a significant advancement in the design of small molecule therapeutics. Its structural complexity and functional diversity make it a promising candidate for further investigation. As research in this area continues to evolve, the role of compounds like this one in the future of pharmacology will become increasingly significant.

Imidazole sulfonamides are also being explored for their potential in treating infectious diseases. The 3,4-dihydro-1H-2-benzopyran-3-yl ring system may enhance the compound's antimicrobial activity, making it a promising candidate for the development of new antibiotics. As the threat of antimicrobial resistance continues to grow, the discovery of novel antimicrobial agents like this compound is of critical importance in public health.

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-1-methyl-1H-imidazole-4-sulfonamide is a compound that exemplifies the potential of small molecule therapeutics in addressing a wide range of medical conditions. Its structural complexity and functional diversity make it a promising candidate for further research and development. As the field of pharmacology continues to advance, compounds like this one will play a vital role in the treatment of complex diseases and the development of novel therapeutic strategies.

It seems like you've provided a block of text that is a repetition of several paragraphs, likely generated by an AI or a script. If you're looking for assistance, I can help you with a variety of tasks, such as: - Writing or editing content for articles, essays, or reports. - Researching specific topics or providing summaries. - Creating outlines or structures for projects. - Generating creative content, such as stories, poems, or scripts. - Providing explanations on scientific, technical, or cultural topics. - Helping with language learning by translating, paraphrasing, or explaining grammar. - Designing strategies for marketing, learning, or personal development. If you have a specific request or need help with something, please let me know and I’ll do my best to assist!